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Compound of Interest

Compound Name: [Sar1, Ile8]-Angiotensin II TFA

Cat. No.: B8075408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
[Sar1, Ile8]-Angiotensin II is a synthetic analog of the potent vasoconstrictor Angiotensin II. It

acts as a competitive antagonist of the Angiotensin II receptor, making it a valuable tool in

cardiovascular research and drug development for studying the renin-angiotensin system.[1]

The trifluoroacetate (TFA) salt form is common for synthetic peptides. Proper preparation of a

stock solution from the lyophilized powder is critical for accurate and reproducible experimental

results.

This document provides a detailed protocol for the preparation, storage, and handling of [Sar1,
Ile8]-Angiotensin II TFA stock solutions.

Quantitative Data Summary
A summary of the key quantitative data for [Sar1, Ile8]-Angiotensin II TFA is provided in the

table below for easy reference.
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Property Value

Molecular Formula C48H74F3N13O12

Molecular Weight ~1082.18 g/mol

Appearance White to off-white lyophilized powder

Solubility
Water (up to 50 mg/mL, may require sonication),

DMSO (up to 10 mM)

Storage (Lyophilized) -20°C for up to 1 year, or -80°C for up to 2 years

Storage (Stock Solution)
-20°C for up to 1 month, or -80°C for up to 6

months

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of [Sar1, Ile8]-Angiotensin
II TFA in sterile, nuclease-free water.

Materials
[Sar1, Ile8]-Angiotensin II TFA (lyophilized powder)

Sterile, nuclease-free water

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Microcentrifuge

Optional: Bath sonicator

Procedure
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Equilibration: Before opening, allow the vial of lyophilized [Sar1, Ile8]-Angiotensin II TFA to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from

entering the vial, which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Calculation of Solvent Volume:

Determine the mass of the peptide in the vial (e.g., 1 mg).

Use the following formula to calculate the volume of solvent needed to achieve a 10 mM

concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example Calculation for 1 mg of peptide:

Mass = 0.001 g

Concentration = 0.010 mol/L

Molecular Weight = 1082.18 g/mol

Volume (L) = 0.001 g / (0.010 mol/L * 1082.18 g/mol ) = 0.0000924 L = 92.4 µL

Reconstitution:

Carefully open the vial and add the calculated volume (e.g., 92.4 µL) of sterile, nuclease-

free water using a calibrated micropipette.

Gently swirl the vial to dissolve the peptide. Avoid vigorous shaking, as this can cause the

peptide to aggregate.

If the peptide does not dissolve completely, vortex the solution gently for a few seconds.

For peptides that are difficult to dissolve, a brief sonication in a bath sonicator (1-2

minutes) may be necessary.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8075408?utm_src=pdf-body
https://www.medchemexpress.com/-Sar1,_Ile8--Angiotensin_II_TFA.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8075408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliquoting:

Once the peptide is fully dissolved, dispense the stock solution into smaller, single-use

aliquots in sterile, low-protein binding microcentrifuge tubes. This is crucial to avoid

repeated freeze-thaw cycles, which can degrade the peptide.[2]

Storage:

Label the aliquots clearly with the peptide name, concentration, and date of preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2]

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling [Sar1, Ile8]-Angiotensin II TFA and its solutions.

The trifluoroacetic acid (TFA) component can be corrosive and irritating. Handle with care

and ensure good ventilation.[3]

Avoid inhalation of the powder and contact with skin and eyes. In case of contact, rinse

thoroughly with water.

Dispose of all waste materials in accordance with institutional and local regulations.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the general signaling pathway of Angiotensin II and the

experimental workflow for preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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